(3-Hexadecanoyloxy-2-octadeca-9,12-dienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate

• CAS No.: 8002-43-5
• Product Name: (3-Hexadecanoyloxy-2-octadeca-9,12-dienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• Molecular Formula: C₄₂H₈₀NO₈P
• Molecular Weight: 758.1 g/mol
• IUPAC Name: (3-hexadecanoyloxy-2-octadeca-9,12-dienoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h14,16,20-21,40H,6-13,15,17-19,22-39H2,1-5H3
• Standard InChIKey: JLPULHDHAOZNQI-ZTIMHPMXSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC/C=C/C/C=C/CCCCC
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCC=CCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCC=CCCCCC
• Colorform: Color is nearly white when freshly made, but rapidly becomes yellow to brown in air; Light-brown to brown, viscous semiliquid; Waxy mass when the acid value is about 20; pourable, thick fluid when the acid value is around 30
• Density: 1.0305 at 24 °C/4 °C
• Melting Point: 236-237 °C
• Physical Description: DryPowder; Liquid; Solid
• Description: PC(16:0/18:2(9Z, 12Z)), also known as GPC(16:0/18:2) or gpcho 16:0/18:2(9Z, 12Z), belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(16:0/18:2(9Z, 12Z)) is considered to be a glycerophosphocholine lipid molecule. PC(16:0/18:2(9Z, 12Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(16:0/18:2(9Z, 12Z)) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, PC(16:0/18:2(9Z, 12Z)) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(16:0/18:2(9Z, 12Z)) participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and PC(16:0/18:2(9Z, 12Z)) can be biosynthesized from S-adenosylmethionine and pe-nme2(16:0/18:2(9Z, 12Z)) through the action of the enzyme phosphatidylethanolamine N-methyltransferase. Furthermore, Cytidine monophosphate and PC(16:0/18:2(9Z, 12Z)) can be biosynthesized from CDP-choline and DG(16:0/18:2(9Z, 12Z)/0:0); which is mediated by the enzyme choline/ethanolaminephosphotransferase. Finally, PC(16:0/18:2(9Z, 12Z)) and L-serine can be converted into choline and PS(16:0/18:2(9Z, 12Z)); which is catalyzed by the enzyme phosphatidylserine synthase. In humans, PC(16:0/18:2(9Z, 12Z)) is involved in phosphatidylcholine biosynthesis PC(16:0/18:2(9Z, 12Z)) pathway and phosphatidylethanolamine biosynthesis pe(16:0/18:2(9Z, 12Z)) pathway. Outside of the human body, PC(16:0/18:2(9Z, 12Z)) can be found in a number of food items such as jujube, common oregano, muskmelon, and beech nut. This makes PC(16:0/18:2(9Z, 12Z)) a potential biomarker for the consumption of these food products.; 1-hexadecanoyl-2-(9Z,12Z-octadecadienoyl)-sn-glycero-3-phosphocholine is a phosphatidylcholine 34:2 in which the 1- and 2-acyl groups are specified as hexadecanoyl (palmitoyl) and 9Z,12Z-octadecadienoyl (linoleoyl) respectively. It is a phosphatidylcholine 34:2 and a 1-acyl-2-linoleoyl-sn-glycero-3-phosphocholine betaine.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble in water; Soluble in chloroform, ether, petroleum ether, mineral oils and fatty acids. Insoluble in acetone; practically insoluble in cold vegetable and animal oils.; Soluble in about 12 parts cold absolute alcohol
• Synonyms: 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine; 1-palmitoyl-2-linoleoylphosphatidylcholine; 2-linoleoyl-1-palmitoyl-sn-phosphatidylcholine; palmitoyl-linoleoatephosphatidylcholine; PLPC
• Reference: [1]. Hu B, et al. Enhancement of bile resistance in Lactobacillus plantarum strains by soy lecithin. Lett Appl Microbiol. 2015 Jul;61(1):13-9.
• PubChem Compound: 122218
• Last Modified: Nov 11 2021